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Compound of Interest

Compound Name: Proguanil-d4

Cat. No.: B12393422 Get Quote

Application Note:

Proguanil-d4 is the deuterium-labeled analog of Proguanil, an antimalarial agent.[1][2] Due to

its isotopic labeling, Proguanil-d4 serves as an ideal internal standard for bioanalytical and

pharmacokinetic (PK) studies involving the quantification of Proguanil using mass spectrometry

(MS), such as Liquid Chromatography-Mass Spectrometry (LC-MS).[1] The incorporation of

deuterium atoms provides a distinct mass shift from the unlabeled parent drug, allowing for

precise differentiation and accurate quantification while maintaining nearly identical chemical

and chromatographic properties.

This document provides a detailed standard operating procedure (SOP) for the preparation,

handling, and storage of Proguanil-d4 stock solutions to ensure accuracy, consistency, and

stability for research applications.

Data Presentation: Quantitative Summary
The following table summarizes key quantitative data for Proguanil-d4 and its non-deuterated

form, Proguanil. Researchers should always refer to the batch-specific Certificate of Analysis

(CofA) for the most accurate information.
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Parameter Solvent / Condition Value Notes

Molecular Weight
Proguanil-d4 (Free

Base)
~257.76 g/mol

Varies slightly

between

manufacturers.[3][4]

Proguanil-d4 (HCl

Salt)
~294.22 g/mol

Always confirm the

salt form from the

supplier.[1]

Solubility DMSO ≥10 mM

Some sources for the

parent compound

report much higher

solubility (e.g., ≥130

mg/mL).[4][5]

Ethanol ~1 mg/mL

Data for the non-

deuterated parent

compound, Proguanil.

[6]

Dimethylformamide

(DMF)
~2 mg/mL

Data for the non-

deuterated parent

compound, Proguanil.

[6]

Aqueous Buffer (e.g.,

PBS)
Sparingly soluble

For aqueous

solutions, first dissolve

in DMSO then dilute.

A 1:10 DMSO:PBS

solution yields ~0.09

mg/mL.[6]

Storage (Solid

Powder)
-20°C ≥ 3 years

Recommended for

long-term stability.[3]

4°C ~2 years
Suitable for shorter-

term storage.[3]

Storage (In Solvent) -80°C ≥ 6 months Recommended for

long-term storage of
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stock solutions to

minimize degradation.

[3]

-20°C ~1 month

Suitable for short-term

storage of working

aliquots.[3]

Experimental Protocol
This protocol outlines the steps for preparing a 10 mM Proguanil-d4 stock solution in DMSO.

Calculations should be adjusted based on the desired concentration and the specific molecular

weight of the Proguanil-d4 batch.

1. Materials and Equipment

Proguanil-d4 (solid powder)

Dimethyl sulfoxide (DMSO), anhydrous, analytical grade

Analytical balance (readable to at least 0.1 mg)

Chemical fume hood

Personal Protective Equipment (PPE): safety glasses, lab coat, nitrile gloves

Calibrated micropipettes and sterile tips

Amber glass vials or clear vials wrapped in aluminum foil

Vortex mixer

Sonicator bath (optional)

Cryogenic storage vials for aliquots

2. Pre-Preparation and Safety
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Review Documentation: Before starting, thoroughly review the Safety Data Sheet (SDS) and

the Certificate of Analysis (CofA) for the specific lot of Proguanil-d4. Note the exact

molecular weight and any specific handling instructions.

Safety Precautions: Proguanil-d4 should be handled as a potentially hazardous chemical.[6]

Perform all weighing and solvent addition steps inside a certified chemical fume hood.[7]

Prepare Workspace: Ensure the analytical balance is level and clean. Label all vials clearly

before use.

3. Stock Solution Preparation (Example: 1 mL of 10 mM Stock)

Calculation:

Use the molecular weight from the CofA. For this example, we will use Proguanil-d4 HCl

(MW = 294.22 g/mol ).

Mass (mg) = Desired Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x

1000 (mg/g)

Mass (mg) = 0.010 mol/L x 0.001 L x 294.22 g/mol x 1000 mg/g = 2.94 mg

Weighing:

Place a clean, labeled amber vial on the analytical balance and tare the weight.

Carefully weigh out approximately 2.94 mg of Proguanil-d4 powder directly into the vial.

Record the exact mass.

Recalculate Solvent Volume:

Adjust the required solvent volume based on the actual mass weighed.

Volume (mL) = (Actual Mass (mg) / Molecular Weight ( g/mol )) / Desired Concentration

(mol/L) x 1000

Example: If the actual mass is 3.05 mg, the required DMSO volume is: (3.05 mg / 294.22

g/mol ) / 0.010 mol/L * 1000 = 1.037 mL (or 1037 µL)
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Dissolution:

Inside the fume hood, add the calculated volume of anhydrous DMSO to the vial

containing the Proguanil-d4 powder.

Cap the vial securely and vortex for 1-2 minutes until the solid is completely dissolved.

Visually inspect the solution against a light source to ensure there are no visible particles.

[7]

If the compound does not dissolve readily, sonicate the vial in a water bath for 5-10

minutes or warm it gently to 37°C.[7] Allow the solution to return to room temperature

before proceeding.

4. Aliquoting and Storage

Aliquoting: To avoid repeated freeze-thaw cycles that can degrade the compound, dispense

the stock solution into single-use aliquots (e.g., 20 µL or 50 µL) in labeled cryogenic vials.[7]

Labeling: Clearly label each aliquot with the compound name ("Proguanil-d4"), final

concentration (10 mM), solvent (DMSO), preparation date, and your initials.

Storage:

For long-term storage (up to 6 months or more), store the aliquots at -80°C.[3]

For short-term working stocks (up to 1 month), store at -20°C.[3]

Aqueous dilutions of Proguanil are not recommended for storage longer than one day.[6]

Visualization of Experimental Workflow
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Workflow for Proguanil-d4 Stock Solution Preparation
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Caption: Workflow for preparing Proguanil-d4 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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